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Compound of Interest

Compound Name: Reglone

Cat. No.: B022050 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the optimal application of Reglone® (active

ingredient: diquat) for maximum desiccant effect. This guide includes troubleshooting advice,

frequently asked questions (FAQs), detailed experimental protocols, and quantitative data

summaries to assist in experimental design and execution.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Reglone® as a desiccant?

Reglone®, containing the active ingredient diquat, is a non-selective, contact herbicide that

acts as a desiccant by disrupting cell membranes and interfering with photosynthesis.[1] Upon

contact with green plant tissue, it is rapidly absorbed.[2][3] Sunlight then activates the diquat,

leading to the production of reactive oxygen species that destroy cell membranes, causing

rapid water loss and desiccation of the plant tissue.[4] This mode of action is localized,

meaning it only affects the parts of the plant it directly contacts.[3]

Q2: What is the optimal time of day to apply Reglone® for maximum efficacy?

Application during periods of low light, such as in the evening or on cloudy days, is

recommended to maximize the efficacy of Reglone®.[3][4][5][6] This allows the product to be

absorbed and spread over the plant's surface before the rapid, light-activated desiccation

process begins.[6][7][8][9] Applying in bright sunlight can cause rapid cell death at the point of
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contact, limiting the movement of the active ingredient throughout the plant tissues and

potentially resulting in incomplete desiccation.

Q3: What is the correct crop stage for Reglone® application?

Applying Reglone® at the correct crop stage is crucial to ensure effective desiccation without

negatively impacting yield or seed quality. Application timing varies by crop:

Peas (Green): Apply when the average moisture content is no more than 45%, and the crop

has an overall yellow appearance. The bottom pods should be dry and translucent with

detached seeds that rattle.[10]

Peas (Yellow): Apply at the early onset of color change from green to yellow. Lower to middle

pods should be dry and translucent, and the seeds within should be detached.[10]

Lentils: Apply when the majority of plants are turning yellow. The bottom pods should be

brown and dry, with hard seeds that rattle.[11]

Chickpeas (Desi): Apply when the majority of plants are yellow, most pods are mature, and

seeds have turned from green to yellow or brown.[10]

Chickpeas (Kabuli): Apply when the majority of plants and pods are ripe and dry, and seeds

have turned from green to white or tan and are detached from the pods.[10]

Canola: Apply when 90% or more of the seeds have turned brown or black across the entire

plant.[12] Applying too early can lock in green seed.[12]

Q4: What is the role of adjuvants and water volume in Reglone® application?

As a contact herbicide, thorough coverage is essential for Reglone®'s effectiveness.[2][5]

Adjuvants: The addition of a non-ionic surfactant (NIS) is required for most applications to

improve spray droplet retention and spreading on the leaf surface.[4] Some studies have

shown that adjuvants can significantly increase the efficacy of diquat, with fresh weight

reduction of weeds increasing from 50-54% to 77-98%.[13]
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Water Volume: Using a higher water volume ensures better coverage, especially in dense

crop canopies.[3][7] A minimum of 20 gallons per acre is often recommended for ground

applications.[10][12]

Q5: How quickly does Reglone® work, and what is the rainfast period?

Reglone® is a fast-acting desiccant, with effects typically visible within a few days of

application.[2] Complete desiccation usually occurs within 4 to 10 days, depending on weather

conditions and crop density.[3][5][6] Reglone® is rainfast within 15 to 30 minutes of application.

[10][14]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://drybeanagronomy.ca/reglone-diquat-and-pre-harvest-applications/
https://www.youtube.com/watch?v=pPjb7Rn6oIs
https://www.syngenta.ca/productsdetail/reglone-desiccant
https://nuturf.com.au/media/catalog/product/file/Reglone_Herbicide_Label.pdf
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://assets.greenbook.net/L51173.pdf
https://drybeanagronomy.ca/reglone-diquat-and-pre-harvest-applications/
http://files.tlhort.com/labels/3554-reglone_240_herbicide_-_diquat_ion.pdf
https://www.syngenta.ca/agronomy/reglone-ion-faqs
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://www.syngenta.ca/productsdetail/reglone-desiccant
https://www.youtube.com/watch?v=AzWaOo10tbg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

Poor or uneven desiccation

1. Inadequate spray coverage:

Low water volume, incorrect

nozzle selection, or high travel

speed.[2][3] 2. Application in

bright sunlight: Rapid cell

death at the point of contact

limits translocation.[3][6] 3.

Drought-stressed crop: Plants

have a thicker cuticle, reducing

absorption. 4. Incorrect crop

staging: Application was made

too early or too late.

1. Increase water volume

(minimum 20 gal/acre for

ground application).[10] Use

appropriate nozzles (e.g., flat

fan) for thorough coverage.[2]

Reduce sprayer speed. 2.

Apply in the evening, early

morning, or on a cloudy day.[6]

[9] 3. Avoid applying to

drought-stressed crops. Wait

for rainfall or irrigation to

alleviate stress before

application.[8] 4. Scout the

field to ensure the crop is at

the correct physiological

maturity for desiccation.

Crop regrowth after application

Reglone® does not kill the

plant's root system.[4] Rainfall

after desiccation can stimulate

regrowth from the crown or

axillary buds.

Harvest the crop in a timely

manner after desiccation is

complete.[5]

Reduced efficacy of spray

solution

Use of dirty or muddy water:

Diquat binds to clay and

organic matter particles in the

water, inactivating it.[1][4]

Use clean water for the spray

solution. If using water from a

dugout or pond, ensure it is not

turbid.[4]

Tank-mix incompatibility

Physical or chemical

incompatibility with other

products in the tank mix.

Always perform a jar test to

check for compatibility before

mixing a full tank. Follow the

label instructions for all

products being mixed.
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Unexpected crop or seed

damage

Application at an incorrect,

immature crop stage: This can

lead to reduced seed size,

yield loss, and poor

germination.[15]

Ensure accurate crop staging

before application. Desiccation

will not advance the maturity of

immature seeds.[3]

Data Presentation
Table 1: Impact of Application Timing on Reglone® (Diquat) Efficacy

Application Timing Rationale Expected Outcome

Evening/Low Light

Allows for absorption and

distribution of the active

ingredient throughout the plant

before activation by sunlight.[3]

[6]

More complete and uniform

desiccation.[4] A study on

cowpea showed nocturnal

application led to a more

significant reduction in

chlorophyll levels, indicating

greater photosynthetic

disruption.[16]

Midday/Bright Sunlight
Rapid activation of diquat upon

contact with plant tissue.

Can lead to localized "burning"

of tissue, limiting translocation

and resulting in less effective,

uneven desiccation.

Table 2: Influence of Non-Ionic Surfactant (NIS) on Diquat Efficacy

Treatment
Efficacy (Fresh Weight
Reduction %)

Observation

Diquat alone 50-54% Moderate desiccant effect.

Diquat + NIS 77-98%

Significantly enhanced

desiccant effect.[13]

Symptoms of desiccation may

appear more rapidly.[13]
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Data synthesized from a study on the effect of various adjuvants on diquat efficacy on grass

weeds.[13]

Experimental Protocols
Objective: To evaluate the desiccation efficacy of Reglone® under different application timings.

Materials:

Reglone® (Diquat 200g/L)

Non-ionic surfactant (NIS)

Calibrated research plot sprayer with flat-fan nozzles

Target crop at the appropriate physiological stage for desiccation

Plant moisture analyzer or drying oven

Chlorophyll meter (optional)

Data collection sheets

Methodology:

Plot Establishment:

Establish uniform plots of the target crop.

Use a randomized complete block design with a minimum of four replications for each

treatment.

Include an untreated control plot in each replication.

Treatment Application:

Treatment 1 (Evening Application): Apply Reglone® at the recommended rate with a non-

ionic surfactant one hour before sunset.
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Treatment 2 (Midday Application): Apply Reglone® at the recommended rate with a non-

ionic surfactant between 12:00 PM and 2:00 PM on a sunny day.

Ensure the sprayer is calibrated to deliver the desired water volume (e.g., 20

gallons/acre).

Record environmental conditions (temperature, humidity, wind speed, cloud cover) at the

time of each application.

Data Collection and Evaluation:

Visual Assessment: Visually assess the percentage of desiccation (browning of plant

tissue) at 3, 7, and 10 days after treatment (DAT) for each plot.

Plant Moisture Content: Collect whole-plant samples from each plot at 3, 7, and 10 DAT.

Determine the moisture content using a moisture analyzer or by oven-drying until a

constant weight is achieved.

Chlorophyll Content (Optional): Use a chlorophyll meter to measure the chlorophyll

content of the upper leaves at the same time points to quantify the impact on

photosynthesis.

Seed Moisture Content and Yield (at harvest): At the appropriate harvest time, harvest the

plots and determine the seed moisture content and yield for each treatment.

Data Analysis:

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the

significance of differences between the application timings.

Visualizations
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Caption: Mechanism of action for Reglone® (diquat) as a desiccant.
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Caption: Experimental workflow for evaluating Reglone® application timing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b022050#optimizing-reglone-application-timing-for-
maximum-desiccant-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b022050#optimizing-reglone-application-timing-for-maximum-desiccant-effect
https://www.benchchem.com/product/b022050#optimizing-reglone-application-timing-for-maximum-desiccant-effect
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

